Cas no 898641-83-3 (1-(4-ethoxy-2,5-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole)

• Product Name: 1-(4-ethoxy-2,5-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole
• CAS No: 898641-83-3
• MF: C₁₉H₂₂N₂O₃S
• MW: 358.454583644867
• CID: 6242320
• PubChem ID: 15944057
• Update Time: 2025-10-29

1-(4-ethoxy-2,5-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethoxy-2,5-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole
• Z1345959530
• F3237-0737
• VU0606919-1
• 1-(4-ethoxy-2,5-dimethylphenyl)sulfonyl-2-phenyl-4,5-dihydroimidazole
• AP-263/43371427
• AKOS002296254
• 2,5-dimethyl-4-[(2-phenyl-4,5-dihydro-1H-imidazol-1-yl)sulfonyl]phenyl ethyl ether
• 1-((4-ethoxy-2,5-dimethylphenyl)sulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole
• 898641-83-3

• Inchi： 1S/C19H22N2O3S/c1-4-24-17-12-15(3)18(13-14(17)2)25(22,23)21-11-10-20-19(21)16-8-6-5-7-9-16/h5-9,12-13H,4,10-11H2,1-3H3
• InChI Key： DFKCHDSDDJQTHB-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C(=CC=1C)OCC)(N1C(C2C=CC=CC=2)=NCC1)(=O)=O

Computed Properties

• Exact Mass: 358.13511374g/mol
• Monoisotopic Mass: 358.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.4Ų

Additional information on 1-(4-ethoxy-2,5-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole

Professional Introduction to Compound with CAS No. 898641-83-3 and Product Name: 1-(4-ethoxy-2,5-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole

The compound identified by the CAS number 898641-83-3 and the product name 1-(4-ethoxy-2,5-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a benzenesulfonyl group linked to an imidazole core, which is further substituted with an ethoxy group and a phenyl moiety. Such structural features contribute to its unique chemical properties and biological interactions, making it a subject of intense study in medicinal chemistry.

In recent years, the investigation of imidazole derivatives has been a focal point in pharmaceutical research due to their broad spectrum of biological activities. The presence of the 4,5-dihydro-1H-imidazole scaffold in this compound suggests potential roles in modulating various biological pathways. Specifically, imidazole derivatives are known to interact with enzymes and receptors involved in processes such as inflammation, neurotransmission, and metabolic regulation. The introduction of the 4-ethoxy-2,5-dimethylbenzenesulfonyl substituent further enhances the compound's pharmacological profile by introducing specific electronic and steric effects that can influence its binding affinity and selectivity.

Current research in the field of heterocyclic chemistry has demonstrated that modifications on the imidazole ring can significantly alter its biological activity. For instance, studies have shown that certain imidazole derivatives exhibit potent inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. The compound under discussion may share similar mechanisms of action or could potentially inhibit other relevant targets. This makes it a promising candidate for further exploration in the development of novel therapeutic agents.

The synthesis of 1-(4-ethoxy-2,5-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the sulfonyl group at the 4-position of the benzene ring is particularly critical, as it not only influences the electronic properties of the molecule but also its solubility and bioavailability. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired framework efficiently. These methods align with contemporary trends in synthetic organic chemistry aimed at achieving sustainability and scalability in drug production.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between this compound and its potential biological targets. The use of docking algorithms allows researchers to predict binding modes and affinities with high accuracy. This information is crucial for designing analogs with improved pharmacokinetic properties. The combined experimental and computational approaches provide a comprehensive understanding of the compound's behavior at both molecular and cellular levels.

The pharmacological evaluation of 1-(4-ethoxy-2,5-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole has revealed several intriguing findings. Preclinical studies indicate that this compound exhibits moderate activity against certain cancer cell lines by inhibiting key signaling pathways involved in tumor growth and survival. Additionally, it demonstrates anti-inflammatory properties by modulating cytokine production in immune cells. These effects are attributed to its ability to interact with specific protein targets within cellular machinery. Such findings underscore its potential as a lead compound for further development into a therapeutic agent.

In conclusion, the compound with CAS No. 898641-83-3 represents a significant contribution to the field of medicinal chemistry due to its unique structural features and promising biological activities. The combination of an imidazole core with a benzenesulfonyl substituent offers multiple avenues for therapeutic intervention. Ongoing research aims to optimize its pharmacological profile through structural modifications and preclinical testing. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in addressing complex diseases.